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Compound of Interest

Compound Name:
3-Hydroxy-3-methyl-4-

phenoxybutan-2-one

CAS No.: 13661-92-2

Cat. No.: B3018111

Get Quote

CAS Number: 13661-92-2 | Formula: C₁₁H₁₄O₃ | Molecular Weight: 194.23 g/mol

Executive Summary & Chemical Profile
3-Hydroxy-3-methyl-4-phenoxybutan-2-one is a functionalized ketone intermediate

containing a phenoxy ether linkage and a tertiary alcohol group. Unlike simple solvents (e.g.,

Acetone), its complex structure requires specific attention to solubility and waste stream

compatibility.

Disposal Directive: This substance must be treated as Hazardous Organic Waste. It is strictly

prohibited to dispose of this chemical via sink drainage or municipal trash. The primary disposal

method is High-BTU Incineration via a licensed waste management facility.

Chemical Safety Profile (Key Parameters)
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Parameter Data / Classification Operational Implication

Physical State Liquid or Low-Melting Solid
May require dissolution for

liquid waste streams.

Flash Point Est. > 60°C (Combustible)

Classify as Ignitable Waste

(D001) if FP < 60°C; otherwise

General Organic.

Reactivity
Stable; Incompatible with

Strong Oxidizers

Segregate from nitric acid,

perchlorates, and peroxides.

Solubility
Low in water; Soluble in

organic solvents

Do not attempt to dilute with

water for disposal.

Hazard Class Irritant (Skin/Eye), Combustible
Use Nitrile gloves and safety

goggles during handling.

Regulatory Framework (RCRA & EPA)
While this specific chemical is not explicitly listed on the EPA's "P" or "U" lists (commercial

chemical products), it is regulated based on its characteristics.

Waste Code Assignment:

D001 (Ignitable): If the flash point is confirmed below 140°F (60°C) or if disposed of in a

mixture with flammable solvents (e.g., Acetone, Methanol).

Non-Regulated Organic: If the flash point is high. However, Prudent Practices dictates

treating it as hazardous organic waste regardless of the technical flash point to ensure

complete destruction via incineration.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation
Objective: Prevent dangerous chemical reactions in the waste container.

Isolate the Chemical: Ensure the 3-Hydroxy-3-methyl-4-phenoxybutan-2-one is separated

from strong oxidizing agents (e.g., Nitric Acid, Permanganates).
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Solvent Compatibility: If the substance is solid or viscous, dissolve it in a compatible non-

halogenated solvent (e.g., Acetone, Ethanol) to facilitate transfer. Note: This increases the

flammability; treat the mixture as D001.

Phase 2: Containerization & Labeling
Objective: Secure containment and clear communication for waste handlers.

Select Container: Use a High-Density Polyethylene (HDPE) or Amber Glass container with a

screw-top lid. Avoid metal containers if the waste stream pH is unknown.

Fill Level: Leave at least 10% headspace (ullage) to allow for thermal expansion.

Labeling: Apply a hazardous waste label immediately upon the first addition of waste.

Constituents: Write "3-Hydroxy-3-methyl-4-phenoxybutan-2-one" (do not use

abbreviations).

Hazards: Check "Flammable" and "Irritant".[1]

Phase 3: Waste Stream Management
Objective: Final destruction.

Primary Stream:Non-Halogenated Organic Solvents.[2]

Reasoning: The molecule contains C, H, and O. It burns cleanly in high-temperature

incinerators.

Alternative Stream: If mixed with chloroform or dichloromethane, it must go into the

Halogenated Waste stream. Avoid this if possible to reduce disposal costs.

Operational Visualization: Disposal Decision Tree
The following diagram outlines the logical flow for disposing of this chemical safely.
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Waste: 3-Hydroxy-3-methyl-
4-phenoxybutan-2-one

Is the waste Solid or Liquid?

Solid / Viscous Residue

Liquid Solution

Dissolve in Acetone/Ethanol
(Create Liquid Stream)

Is it mixed with Halogens?
(DCM, Chloroform?)

Stream: Non-Halogenated Organics
(High BTU Incineration)

No

Stream: Halogenated Organics
(Specialized Incineration)

Yes

Label: 'Hazardous Waste'
List Constituents & Hazards

Store in SAA*
(Satellite Accumulation Area)

EHS / Vendor Pickup

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and disposal of 3-Hydroxy-3-methyl-4-
phenoxybutan-2-one.

Emergency Response (Spills)
In the event of a spill during the disposal process, follow the S.W.I.M. protocol:

Stop the leak if safe to do so.

Warn others in the immediate area.

Isolate the area (close doors, restrict access).

Minimize exposure (don appropriate PPE).[3][4][5]

Specific Cleanup Procedure:

Absorbent: Use an inert absorbent such as Vermiculite, Sand, or commercial "Organic" spill

pads. Do not use paper towels for large volumes due to flammability risks.

Decontamination: Wash the area with a soap and water solution after bulk removal.

Disposal of Debris: Collect all absorbent material into a wide-mouth jar and label as "Debris

contaminated with [Chemical Name]". Treat as hazardous waste.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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